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Compound of Interest

Compound Name: VCH-286

Cat. No.: B15608686 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

investigational compounds is paramount to ensuring laboratory safety and experimental

integrity. VCH-286 is a novel, potent, small-molecule antagonist of the C-C chemokine receptor

5 (CCR5), previously under investigation as an anti-HIV-1 agent. Although its development was

discontinued, its use in research settings necessitates strict adherence to safety protocols for

potent bioactive compounds.

Compound Identification and Properties
Property Data

Chemical Name

4,4-Difluoro-N-((1S)-3-((1S,5R)-3'-isopropyl-2'-

oxo-1'-(tetrahydropyran-4-ylmethyl)spiro(8-

azabicyclo[3.2.1]octane-3,4'-imidazolidine)-8-

yl)-1-phenyl-propyl)cyclohexanecarboxamide

Molecular Formula C₃₄H₅₀F₂N₄O₃[1]

Synonyms VCH286, NDX9EX5ATP[1][2]

Compound Class CCR5 Receptor Antagonist[3][4][5]

Development Status
Discontinued; formerly in Phase I/II clinical

trials[3][6][7]
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Given the absence of a specific Material Safety Data Sheet (MSDS) for VCH-286, personnel

should adhere to universal precautions for handling potent, biologically active small molecules.

The following PPE is mandatory when working with VCH-286 in solid or solution form:

PPE Category Specification Rationale

Hand Protection
Nitrile gloves (double-gloving

recommended)

Prevents skin contact and

absorption.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and aerosols.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection
Use in a certified chemical

fume hood

Minimizes inhalation exposure

to powders or aerosols.

Handling Procedures:

Preparation: Before handling, ensure a designated workspace is prepared within a chemical

fume hood. All necessary equipment, including weighing materials, solvents, and waste

containers, should be readily accessible.

Weighing: Handle solid VCH-286 within the fume hood. Use appropriate tools to minimize

dust generation.

Solution Preparation: When preparing solutions, add the solvent to the solid compound

slowly to avoid splashing.

Post-Handling: After handling, thoroughly decontaminate the work area. Remove PPE in the

correct order to prevent cross-contamination, and wash hands thoroughly.

Disposal Plan
All waste contaminated with VCH-286 must be treated as hazardous chemical waste.
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Waste Type Disposal Procedure

Solid Waste
Collect in a labeled, sealed container

designated for chemical waste.

Liquid Waste
Collect in a labeled, sealed, and compatible

solvent waste container.

Contaminated PPE
Dispose of in a designated hazardous waste

stream, separate from regular laboratory trash.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Experimental Protocols
In Vitro Anti-HIV-1 Activity Assay
The following is a generalized protocol for evaluating the in vitro anti-HIV-1 activity of VCH-286,

based on common methodologies for this compound class.

Objective: To determine the 50% inhibitory concentration (IC₅₀) of VCH-286 against HIV-1

replication in peripheral blood mononuclear cells (PBMCs).

Methodology:

PBMC Isolation: Isolate PBMCs from healthy donor blood using Ficoll-Paque density

gradient centrifugation.

Cell Culture: Culture PBMCs in RPMI 1640 medium supplemented with 10% fetal bovine

serum, L-glutamine, and antibiotics. Stimulate cells with phytohemagglutinin (PHA) for 2-3

days.

Compound Preparation: Prepare a stock solution of VCH-286 in dimethyl sulfoxide (DMSO).

Create a serial dilution series of the compound in culture medium.

Infection: Infect stimulated PBMCs with a known titer of an R5-tropic HIV-1 strain (e.g., HIV-

1BAL) in the presence of varying concentrations of VCH-286 or control inhibitors (e.g.,

maraviroc).
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Incubation: Incubate the infected cells for 7 days at 37°C in a humidified 5% CO₂

atmosphere.

Endpoint Analysis: Measure the level of HIV-1 p24 antigen in the culture supernatant using a

commercial enzyme-linked immunosorbent assay (ELISA).

Data Analysis: Calculate the percentage of inhibition of viral replication for each compound

concentration relative to the untreated control. Determine the IC₅₀ value by non-linear

regression analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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